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Compound of Interest

Compound Name: 3,5-Dimethylcyclohexene

Cat. No.: B14642979 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This guide provides essential safety and logistical information for the proper

disposal of 3,5-Dimethylcyclohexene, a flammable and potentially hazardous organic

compound. Due to the limited availability of a comprehensive Safety Data Sheet (SDS) for 3,5-
Dimethylcyclohexene, this document synthesizes available data and adheres to general best

practices for the disposal of flammable liquid waste.

It is imperative to consult with your institution's Environmental Health and Safety (EHS)

department before proceeding with any disposal protocol to ensure full compliance with local,

state, and federal regulations.

Immediate Safety and Handling Precautions
Before initiating any disposal procedure, ensure that all relevant personnel are familiar with the

potential hazards associated with 3,5-Dimethylcyclohexene and are equipped with the

appropriate Personal Protective Equipment (PPE).

Key Hazards:

Flammability: 3,5-Dimethylcyclohexene is a flammable liquid. Vapors may form explosive

mixtures with air and can travel to an ignition source and flash back.[1][2][3]
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Health Hazards: While specific toxicity data is limited, similar organic solvents can cause

skin and eye irritation. Inhalation of vapors may lead to respiratory irritation, dizziness, and

other central nervous system effects.[3]

Environmental Hazards: This compound is expected to be toxic to aquatic life with long-

lasting effects.[4] Avoid release into the environment.

Required Personal Protective Equipment (PPE):

Flame-retardant lab coat

Chemical-resistant gloves (e.g., nitrile)

Chemical splash goggles or a face shield

Work in a well-ventilated area, preferably a chemical fume hood.

Quantitative Data Summary
The following table summarizes the available physical and chemical properties of 3,5-
Dimethylcyclohexene. This data is essential for a proper risk assessment prior to handling

and disposal.

Property Value Source

Chemical Formula C₈H₁₄ [5][6]

Molecular Weight 110.20 g/mol [6]

CAS Number
823-17-6 (unspecified

stereoisomer)
[5][7]

56021-63-7 (trans-isomer)

Appearance Colorless liquid [1][2]

Boiling Point 122.5 °C at 760 mmHg [7]

Flash Point 6.8 °C [7]

Density 0.788 g/cm³ [7]
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Step-by-Step Disposal Protocol
The disposal of 3,5-Dimethylcyclohexene must be managed as a hazardous waste stream,

specifically as a flammable liquid.

Step 1: Waste Collection

Collect all waste 3,5-Dimethylcyclohexene, including contaminated materials (e.g., pipette

tips, absorbent pads), in a designated and compatible hazardous waste container.

The container must be made of a material that will not react with the chemical. A high-density

polyethylene (HDPE) or glass container with a secure, tight-fitting lid is recommended.

Never mix 3,5-Dimethylcyclohexene with incompatible waste streams, such as strong

oxidizing agents.[2]

Step 2: Labeling

Clearly label the waste container with the words "Hazardous Waste."

The label must include:

The full chemical name: "3,5-Dimethylcyclohexene"

The associated hazards (e.g., "Flammable Liquid," "Potential Irritant")

The date of waste accumulation initiation.

The name and contact information of the generating laboratory or personnel.

Step 3: Storage

Store the sealed and labeled waste container in a designated satellite accumulation area

(SAA) or a central hazardous waste storage area.

The storage area must be well-ventilated, cool, and away from sources of ignition such as

heat, sparks, or open flames.[1]
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Ensure the storage area has secondary containment to capture any potential leaks.

Step 4: Arrange for Professional Disposal

Contact your institution's EHS department to schedule a pickup of the hazardous waste.

Do not attempt to dispose of 3,5-Dimethylcyclohexene down the drain or in regular trash.

This is illegal and poses a significant environmental and safety risk.[4]

Provide the EHS department with an accurate inventory of the waste.

Experimental Workflow and Decision-Making
The following diagram illustrates the logical workflow for the proper disposal of 3,5-
Dimethylcyclohexene.
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Click to download full resolution via product page

Disposal Workflow for 3,5-Dimethylcyclohexene

This procedural guide is intended to provide a framework for the safe and compliant disposal of

3,5-Dimethylcyclohexene. Adherence to these steps, in conjunction with your institution's

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b14642979?utm_src=pdf-body-img
https://www.benchchem.com/product/b14642979?utm_src=pdf-body
https://www.benchchem.com/product/b14642979?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14642979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


specific protocols, will help ensure the safety of laboratory personnel and the protection of the

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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